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Compound of Interest

Compound Name: tert-Butyl isopropyl ether

Cat. No.: B127762

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of tert-Butyl isopropyl ether (TBIE). Adherence to these procedures is critical for ensuring
personnel safety and maintaining a secure laboratory environment. TBIE is a flammable liquid
and can cause skin and eye irritation, necessitating careful and informed handling practices.

Essential Safety Information

Proper personal protective equipment (PPE) is the first line of defense against chemical
exposure. Engineering controls, such as a certified chemical fume hood, are mandatory for all
operations involving TBIE.

Personal Protective Equipment (PPE)

Due to the nature of tert-Butyl isopropyl ether, specific PPE is required to minimize exposure
risk. The following table summarizes the necessary equipment.
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PPE Category

Specification

Rationale

Hand Protection

Butyl rubber gloves. Nitrile
gloves offer poor resistance to
ethers and should only be
used for very short-term splash
protection; they must be
changed immediately upon
contact.[1][2]

Butyl rubber provides superior
resistance to ethers, ensuring
protection against skin contact.
[31[4][5][6] The specific
breakthrough time for tert-Butyl
isopropy! ether is not readily
available, so frequent glove

changes are recommended.

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
handling larger quantities or
when there is a significant risk

of splashing.

Protects against eye contact
which can cause serious

irritation.

Skin and Body Protection

A flame-resistant lab coat or a
100% cotton lab coat worn
over personal clothing.
Chemical-resistant apron and
sleeves are recommended for

larger volumes.

Protects skin from potential

splashes and contact.

Respiratory Protection

All work must be conducted in
a certified chemical fume hood.
If engineering controls are not
sufficient, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Prevents inhalation of harmful

vapors.

Chemical and Physical Properties

Understanding the properties of tert-Butyl isopropyl ether is crucial for safe handling and

storage.
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Property Value

CAS Number 17348-59-3[7][8]
Molecular Formula C7H160[7][8]

Molecular Weight 116.20 g/mol [7][8]
Boiling Point 87.6°C at 760 mmHg[7]
Density 0.77 g/lcm?3[7]

Vapor Pressure 71.2 mmHg at 25°CJ[7]
Flash Point Highly Flammable Liquid

Operational Plan: From Recelipt to Disposal

A systematic approach to handling tert-Butyl isopropyl ether is essential for safety and
regulatory compliance.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, open flames, and other ignition sources.[2][9] It should be stored in a
designated flammables cabinet.

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Handling Procedures

» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
required PPE is readily available and has been inspected for integrity.

» Dispensing: Ground and bond the container and receiving equipment to prevent static
discharge.[2][5][10] Use only non-sparking tools.[5][9]

o Work Area: Keep the work area clean and organized. Have a spill kit readily accessible.
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Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate risks.

Spill Cleanup

o Evacuate: Evacuate all non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

o Contain: For small spills, use a non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.[4] Do not use combustible materials like paper towels to
absorb the initial spill.

o Collect: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste.

o Decontaminate: Clean the spill area with soap and water.

» Report: Report the spill to the appropriate laboratory supervisor or safety officer.

First Aid

» Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty
of water for at least 15 minutes.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing tert-Butyl isopropyl ether must be treated as hazardous waste.
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o Chemical Waste: Collect all residual chemical and contaminated materials (e.g., absorbent
materials from spills) in a clearly labeled, sealed, and compatible waste container.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not dispose of down the drain.

Workflow for Safe Handling of tert-Butyl Isopropyl
Ether

Caption: Logical workflow for the safe handling of tert-Butyl isopropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127762#personal-protective-equipment-for-handling-
tert-butyl-isopropyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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